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Compound of Interest

Compound Name: Asatone

Cat. No.: B1581699 Get Quote

Acetone Waste Disposal Technical Support
Center
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the proper disposal of acetone waste in a laboratory setting.

Frequently Asked Questions (FAQs)
Q1: Can I dispose of small amounts of acetone down the drain?

No, you should never pour acetone down the drain.[1][2] Acetone is a flammable liquid and can

harm the environment and disrupt wastewater treatment processes.[1] Even small amounts

from activities like rinsing glassware should be collected as hazardous waste.[3]

Q2: What is the first step in disposing of acetone waste?

The first step is to collect the acetone waste in a designated and appropriate container.[1][4]

This container should be clearly labeled as "Hazardous Waste" and should specify "Acetone

Waste".[4]

Q3: What type of container should I use for acetone waste?

Use a container that is chemically compatible with acetone and can be securely sealed to

prevent leaks and evaporation.[1][5] High-density polyethylene (HDPE) or glass bottles are
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suitable options.[2][4] Avoid using plastics that acetone can dissolve, such as polystyrene.[1]

The container must be in good condition, with no cracks or deterioration.[6]

Q4: How should I label the acetone waste container?

The container must be labeled with the words "Hazardous Waste" and a description of the

contents (e.g., "Acetone Waste").[7] The label should also include the date when the waste was

first added to the container.[4]

Q5: Where should I store the acetone waste container in the laboratory?

Store the waste container in a designated satellite accumulation area (SAA), which should be

at or near the point of generation.[6][7] The storage area should be a cool, dry, and well-

ventilated space, away from sources of ignition like open flames or hot surfaces.[2][8] It is best

practice to store it in a flammable-proof cabinet.[8]

Q6: Are there limits on how much acetone waste I can accumulate in the lab?

Yes, the regulations for waste accumulation depend on your facility's hazardous waste

generator status, as defined by the Environmental Protection Agency (EPA).[9][10] This status

is determined by the total amount of hazardous waste generated per calendar month.[10][11]

Troubleshooting Guides
Problem: I accidentally mixed acetone with an incompatible chemical in the waste container.

Do not add any more waste to the container.

Consult your laboratory's safety officer or environmental health and safety (EHS) department

immediately. Provide them with the details of the chemicals that were mixed.

Do not attempt to neutralize or treat the mixture yourself. Incompatible chemicals can react

violently, producing heat, toxic gases, or even an explosion.

Secure the area and prevent others from accessing the container until it can be assessed by

trained personnel.

Problem: The acetone waste container is leaking.
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Immediately alert others in the vicinity and restrict access to the area.

If it is safe to do so, place the leaking container in a larger, compatible container (secondary

containment) to contain the spill.

Use appropriate personal protective equipment (PPE), including gloves and safety goggles.

[12]

Notify your laboratory's safety officer or EHS department for guidance on cleanup and

disposal of the contaminated materials.

Problem: I have a large volume of acetone waste and disposal is becoming expensive. What

are my options?

Consider implementing a solvent recycling program.[2] Acetone can be effectively purified for

reuse through distillation.[13][14] This can significantly reduce both your disposal costs and

your environmental footprint.[13] Consult with your institution's EHS department to see if this is

a viable option for your lab.

Data Presentation
Table 1: EPA Hazardous Waste Generator Categories
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Generator Category
Monthly Hazardous Waste
Generation

On-Site Accumulation
Limit

Very Small Quantity Generator

(VSQG)

≤ 100 kg (approx. 220 lbs) of

non-acute hazardous waste

AND ≤ 1 kg of acute

hazardous waste.[9][11]

≤ 1,000 kg (approx. 2,200 lbs)

Small Quantity Generator

(SQG)

> 100 kg to < 1,000 kg

(approx. 220 to 2,200 lbs) of

non-acute hazardous waste

AND ≤ 1 kg of acute

hazardous waste.[9][11][15]

≤ 6,000 kg (approx. 13,200 lbs)

for up to 180 days (or 270

days if shipping over 200

miles).[15]

Large Quantity Generator

(LQG)

≥ 1,000 kg (approx. 2,200 lbs)

of non-acute hazardous waste

OR > 1 kg of acute hazardous

waste.[9][11][15]

No quantity limit, but waste

must be shipped off-site within

90 days.[15]

Table 2: Acetone Chemical Compatibility with Common Lab Plastics

Plastic Material Chemical Resistance to Acetone

High-Density Polyethylene (HDPE) Good

Low-Density Polyethylene (LDPE) Fair

Polypropylene (PP) Good

Polytetrafluoroethylene (PTFE) Excellent

Polyvinyl Chloride (PVC) Not Recommended

Polystyrene (PS) Not Recommended

This table provides general guidance. It is recommended to test specific materials under your

laboratory conditions.

Table 3: NIOSH Recommended Exposure Limits (RELs) for Acetone
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Exposure Limit Value

Time-Weighted Average (TWA) 250 ppm (590 mg/m³)

Immediately Dangerous to Life or Health (IDLH) 2500 ppm [10% LEL]

Source: NIOSH Pocket Guide to Chemical Hazards[16][17]

Experimental Protocols
Protocol 1: Standard Operating Procedure for Acetone Waste Collection and Disposal

Container Selection: Obtain a clean, empty, and compatible waste container (e.g., HDPE or

glass) with a secure screw-top cap.[5]

Labeling: Affix a "Hazardous Waste" label to the container.[5] Fill in all required information,

including "Acetone Waste" and the date of first accumulation.

Waste Collection:

Pour waste acetone into the labeled container in a well-ventilated area, preferably within a

fume hood.

Do not mix acetone with other incompatible waste streams (e.g., acids, bases,

halogenated solvents).

Keep the container closed at all times except when adding waste.[5]

Storage: Store the sealed waste container in your designated satellite accumulation area,

away from heat and ignition sources.

Disposal Request: When the container is full, or if it has been in accumulation for the

maximum allowable time according to your generator status, submit a chemical waste

collection request to your institution's EHS department.

Protocol 2: Laboratory-Scale Acetone Recycling via Simple Distillation
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Disclaimer: This protocol is for informational purposes only and should be performed by trained

personnel in a controlled laboratory setting with appropriate safety measures.

Apparatus Setup:

Assemble a simple distillation apparatus consisting of a round-bottom flask, a heating

mantle, a distillation head with a thermometer, a condenser, and a receiving flask.

Ensure all glassware is clean and free of cracks.

Add boiling chips to the round-bottom flask to ensure smooth boiling.

Procedure:

Fill the round-bottom flask no more than two-thirds full with the waste acetone.

Turn on the cooling water to the condenser.

Slowly heat the waste acetone using the heating mantle.

Collect the distillate that comes over at the boiling point of acetone (56°C).

Monitor the temperature closely. A significant change in temperature may indicate the

presence of other substances.

Stop the distillation process before the round-bottom flask boils to dryness.[18]

Post-Distillation:

Allow the apparatus to cool completely before disassembling.

The collected distillate is purified acetone and can be reused.

The residue remaining in the round-bottom flask is concentrated waste and must be

disposed of as hazardous waste.
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Decision Tree for Acetone Recycling

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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Email: info@benchchem.com
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